Cas no 62717-03-7 (Benzoic acid, 4-methoxy-, 4-(1-methylpropyl)phenyl ester)

• Product name: Benzoic acid, 4-methoxy-, 4-(1-methylpropyl)phenyl ester
• CAS No: 62717-03-7
• MF: C₁₈H₂₀O₃
• MW: 284.3496
• CID: 434314
• PubChem ID: 5118384

Benzoic acid, 4-methoxy-, 4-(1-methylpropyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 4-(1-methylpropyl)phenyl ester
• (4-butan-2-ylphenyl) 4-methoxybenzoate
• AKOS003436298
• DTXSID90408511
• 62717-03-7

• Inchi： InChI=1S/C18H20O3/c1-4-13(2)14-5-11-17(12-6-14)21-18(19)15-7-9-16(20-3)10-8-15/h5-13H,4H2,1-3H3
• InChI Key： LLNRZJZNKAYTOI-UHFFFAOYSA-N
• SMILES： CCC(C)C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53